Cas no 1240566-25-9 ({[4-(2-methylpropyl)phenyl]methyl}(propan-2-yl)amine)

• Product Name: {[4-(2-methylpropyl)phenyl]methyl}(propan-2-yl)amine
• CAS No: 1240566-25-9
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• MDL: MFCD16810315
• CID: 4579966
• Update Time: 2025-05-21

{[4-(2-methylpropyl)phenyl]methyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• {[4-(2-methylpropyl)phenyl]methyl}(propan-2-yl)amine

• MDL： MFCD16810315
• Inchi： 1S/C14H23N/c1-11(2)9-13-5-7-14(8-6-13)10-15-12(3)4/h5-8,11-12,15H,9-10H2,1-4H3
• InChI Key： XRESZHNGHXRXMR-UHFFFAOYSA-N
• SMILES： C1(CNC(C)C)=CC=C(CC(C)C)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on {[4-(2-methylpropyl)phenyl]methyl}(propan-2-yl)amine

Comprehensive Overview of {[4-(2-methylpropyl)phenyl]methyl}(propan-2-yl)amine (CAS No. 1240566-25-9)

The compound {[4-(2-methylpropyl)phenyl]methyl}(propan-2-yl)amine, identified by its CAS No. 1240566-25-9, is a specialized amine derivative with a unique structural framework. This molecule features a 4-(2-methylpropyl)phenyl group attached to a methylene bridge, further linked to a propan-2-ylamine moiety. Its structural complexity makes it a subject of interest in pharmaceutical research, material science, and organic synthesis. The presence of both aromatic and aliphatic components contributes to its versatile reactivity, enabling applications in drug discovery and fine chemical production.

In recent years, the demand for amine-based compounds like {[4-(2-methylpropyl)phenyl]methyl}(propan-2-yl)amine has surged due to their role as intermediates in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential as a building block for CNS-targeting drugs, given its structural resemblance to known neuromodulators. The compound's lipophilicity, influenced by the 2-methylpropyl substituent, is a key factor in its pharmacokinetic properties, making it a candidate for optimizing drug delivery systems.

The synthesis of CAS No. 1240566-25-9 typically involves multi-step organic reactions, including reductive amination or nucleophilic substitution, to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its molecular structure and ensuring batch consistency. Industry professionals often search for "synthesis optimization for 1240566-25-9" or "scalable production methods," reflecting the growing need for cost-effective manufacturing processes.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis routes are hot topics. With increasing regulatory pressure on chemical industries, researchers are exploring green chemistry approaches to produce {[4-(2-methylpropyl)phenyl]methyl}(propan-2-yl)amine with minimal waste. Questions like "Is 1240566-25-9 sustainable?" or "green alternatives for amine synthesis" are frequently encountered in academic and industrial forums.

In material science, this amine derivative is investigated for its potential in polymer modification and surface functionalization. Its ability to act as a cross-linking agent or catalyst ligand opens doors for advanced material design. Searches related to "amine-functionalized materials" or "CAS 1240566-25-9 in nanotechnology" highlight its interdisciplinary relevance.

Safety and handling of {[4-(2-methylpropyl)phenyl]methyl}(propan-2-yl)amine are also critical discussion points. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low moisture) are recommended to maintain stability. Users often inquire about "storage guidelines for 1240566-25-9" or "compatibility with common solvents," emphasizing the need for practical usage insights.

Looking ahead, the compound's adaptability positions it as a valuable asset in precision medicine and smart materials. As AI-driven drug discovery gains traction, CAS No. 1240566-25-9 may emerge as a key player in virtual screening libraries. Its combination of structural novelty and functional diversity ensures continued interest across scientific disciplines.